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Abstract
This document provides a detailed, step-by-step protocol for the extraction and purification of

Thorium-230 (²³⁰Th) from marine sediment samples. The accurate measurement of ²³⁰Th is

crucial for various paleoceanographic studies, including the determination of sediment

accumulation rates and the investigation of past ocean circulation patterns.[1][2] The low

natural abundance of thorium in marine sediments necessitates a robust and efficient

extraction methodology to ensure accurate quantification, typically by inductively coupled

plasma mass spectrometry (ICP-MS).[1][2] This protocol outlines a comprehensive workflow,

including sample preparation, acid digestion, and purification of thorium using anion exchange

chromatography.

Introduction
Thorium-230 is a naturally occurring radionuclide, a decay product of Uranium-234.[1][2] Its

application in paleoceanography stems from its predictable production rate in the water column

and its subsequent removal by scavenging onto settling particles. This process allows for the

normalization of sedimentary fluxes. Given the challenging low concentrations of thorium in

marine sediments, typically at parts-per-billion levels, a highly sensitive analytical approach is

required.[1][2] Advances in ICP-MS have made such measurements more accessible, but the

success of the analysis is critically dependent on the preceding wet chemistry stages designed

to isolate thorium from the complex sediment matrix.[1][2]
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This protocol details a widely used method involving strong acid digestion to liberate thorium

from the sediment matrix, followed by purification using anion exchange chromatography. The

final thorium fraction is then prepared for analysis by ICP-MS.

Experimental Protocol
This protocol is divided into three main stages: Sample Preparation and Spiking, Acid

Digestion, and Anion Exchange Chromatography for Thorium Purification.

Materials and Reagents
Material/Reagent Grade Supplier

Marine Sediment Sample Freeze-dried, homogenized N/A

Nitric Acid (HNO₃),

concentrated (70%)
Trace metal grade Fisher Scientific

Hydrofluoric Acid (HF),

concentrated (48%)
Trace metal grade Fisher Scientific

Perchloric Acid (HClO₄),

concentrated (70%)
Trace metal grade Fisher Scientific

Hydrochloric Acid (HCl),

concentrated (37%)
Trace metal grade Fisher Scientific

²²⁹Th or ²³²Th Spike Certified Reference Material NIST or equivalent

Bio-Rad AG1-X8 Anion

Exchange Resin
100-200 mesh Bio-Rad Laboratories

Polypropylene Columns (e.g.,

Bio-Rad Poly-Prep)
N/A Bio-Rad Laboratories

Savillex® PFA Vials N/A Savillex

Ultrapure Water (18.2 MΩ·cm) Type 1 Millipore Milli-Q

Step-by-Step Procedure
Homogenize the freeze-dried marine sediment sample using an agate mortar and pestle.
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Accurately weigh approximately 100-200 mg of the homogenized sediment into a clean,

labeled Savillex® PFA vial.

Record the exact weight of the sediment.

Add a known amount of a ²²⁹Th or ²³²Th isotopic spike to the vial. This spike will serve as an

internal standard for isotope dilution analysis to correct for procedural thorium loss and to

enable accurate quantification.

Safety Note: All steps involving concentrated acids, particularly HF and HClO₄, must be

performed in a certified fume hood with appropriate personal protective equipment (PPE),

including acid-resistant gloves, lab coat, and safety glasses.

To the spiked sediment sample in the Savillex® vial, add 2 mL of concentrated HNO₃.

Place the vial on a hot plate at approximately 120°C and allow the sample to reflux for at

least 4 hours. Do not allow the sample to evaporate to dryness.

Remove the vial from the hot plate and allow it to cool completely.

Carefully add 2 mL of concentrated HF to the vial.

Return the vial to the hot plate at 120°C and allow it to reflux for at least 4 hours.

Remove the vial from the hot plate, let it cool, and then add 1 mL of concentrated HClO₄.

Increase the hot plate temperature to 180-200°C and allow the solution to slowly evaporate

to near dryness. The appearance of dense white fumes of HClO₄ indicates the completion of

the digestion of organic matter.

After cooling, add 2 mL of concentrated HNO₃ and warm the solution to dissolve the residue.

This step separates thorium from other elements in the digested sample matrix. A procedure

adapted from Negre et al. (2009) using BioRad AG1-X8 resin is described below.[1]

Column Preparation:

Place a small amount of quartz wool at the bottom of a polypropylene column.
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Prepare a slurry of Bio-Rad AG1-X8 resin in ultrapure water and pour it into the column to

achieve a resin bed height of approximately 2 cm.

Clean the resin by passing 10 mL of ultrapure water, followed by 10 mL of 6M HCl, and

finally another 10 mL of ultrapure water through the column.[1]

Condition the column for sample loading by passing three 5 mL aliquots of 7.5 M HNO₃

through the resin.[1]

Sample Loading:

Convert the dissolved sediment sample from the acid digestion step into a 7.5 M HNO₃

matrix. This can be achieved by evaporating the sample to dryness and reconstituting it in

an appropriate volume of 7.5 M HNO₃.

Load the sample onto the conditioned column.

Elution:

Rinse the column with three 2 mL additions of 7.5 M HNO₃ to remove any remaining

matrix elements that do not bind to the resin in a high nitric acid molarity.[1]

Condition the column for thorium elution by adding 200 µL of 6 M HCl.[1]

Elute the thorium fraction by adding two separate 6 mL aliquots of 6 M HCl into a clean

Savillex® vial.[1]

Place the Savillex® vial containing the eluted thorium fraction on a hot plate at a low

temperature and evaporate the solution to dryness.

To ensure the removal of any residual organic compounds from the resin, an optional

oxidation step can be performed. Add 200 µL each of concentrated HNO₃ and 70% HClO₄

and dry the sample down.[1]

Wash the dried residue twice by adding 1 mL of concentrated HNO₃ and evaporating to

dryness each time.[1]
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Dissolve the final residue in 2 mL of a solution containing 2% HNO₃ and 0.01% HF.[1] The

sample is now ready for analysis by ICP-MS.

Data Presentation
The following tables summarize the key quantitative parameters of this protocol.

Table 1: Sample and Reagent Quantities for Digestion

Parameter Value

Sample Weight 100 - 200 mg

Concentrated HNO₃ (initial) 2 mL

Concentrated HF 2 mL

Concentrated HClO₄ 1 mL

Concentrated HNO₃ (dissolution) 2 mL

Table 2: Anion Exchange Chromatography Parameters

Parameter Value

Resin Bio-Rad AG1-X8 (100-200 mesh)

Resin Bed Height ~2 cm

Column Cleaning 10 mL H₂O, 10 mL 6M HCl, 10 mL H₂O

Column Conditioning 3 x 5 mL of 7.5 M HNO₃

Sample Loading Matrix 7.5 M HNO₃

Column Rinse 3 x 2 mL of 7.5 M HNO₃

Thorium Elution 2 x 6 mL of 6 M HCl

Table 3: Final Sample Preparation for ICP-MS

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://digitalcollections.sit.edu/cgi/viewcontent.cgi?article=4220&context=isp_collection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Final Sample Volume 2 mL

Final Acid Matrix 2% HNO₃ + 0.01% HF

Workflow Visualization
The following diagram illustrates the complete experimental workflow for the extraction of

Thorium-230 from marine sediments.
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Start: Homogenized Marine Sediment

1. Weighing & Spiking
(100-200 mg sediment + 229Th spike)

2. Acid Digestion

Add 2 mL conc. HNO3
Reflux @ 120°C

Add 2 mL conc. HF
Reflux @ 120°C

Add 1 mL conc. HClO4
Evaporate near dryness @ 180-200°C

Dissolve residue in conc. HNO3

3. Anion Exchange Chromatography

Column Preparation
(Bio-Rad AG1-X8)

Sample Loading in 7.5 M HNO3

Rinse with 7.5 M HNO3

Elute Th with 6 M HCl

4. Final Sample Preparation

Evaporate to dryness

Reconstitute in 2% HNO3 + 0.01% HF

End: Sample ready for ICP-MS Analysis

Click to download full resolution via product page

Caption: Workflow for Thorium-230 extraction from marine sediments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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